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Compound of Interest

Compound Name: Xenon hexafluoride

Cat. No.: B078892

An In-depth Technical Guide to Xenon Fluorides: XeF2z, XeFs, and XeFe

This guide provides a comprehensive comparison of the three primary binary fluorides of
xenon: xenon difluoride (XeFz), xenon tetrafluoride (XeFa), and xenon hexafluoride (XeFes). It
is intended for researchers, scientists, and professionals in drug development who may utilize
these powerful fluorinating agents. The document covers their synthesis, molecular structure,
and thermodynamic properties, presenting quantitative data in accessible tables and detailing
experimental protocols.

Synthesis of Xenon Fluorides

The synthesis of xenon fluorides involves the direct reaction of xenon and fluorine gas.[1] The
specific product is controlled by adjusting the reaction conditions, such as temperature,
pressure, and the stoichiometric ratio of the reactants.[2][3]

Experimental Protocols

Synthesis of Xenon Difluoride (XeF2)

e Reactants: A mixture of xenon (Xe) and fluorine (F2) gas. A 2:1 ratio of Xe to F2 is commonly
used.[3]

o Apparatus: A sealed nickel vessel is required due to the reactive nature of fluorine.[3]

e Procedure:
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o

Introduce the xenon and fluorine gas mixture into the nickel vessel.

o

Heat the vessel to a temperature of 400°C (673 K).[2][3]

[¢]

Maintain the pressure at approximately 1 bar.[2]

[e]

Allow the reaction to proceed, after which the vessel is cooled, and the solid XeF2z product
is collected.

o Reaction: Xe(g) + F2(g) —» XeFz(s)

Synthesis of Xenon Tetrafluoride (XeF4)

o Reactants: A mixture of xenon (Xe) and fluorine (Fz) gas in a 1:5 molar ratio.[2][3]
e Apparatus: A sealed nickel vessel.[3]

e Procedure:

[¢]

Combine xenon and fluorine gas in a 1:5 ratio within the nickel vessel.

[¢]

Heat the mixture to 400°C (873 K).[2][3]

o

Increase the pressure to 6-7 bar.[2][3]

o

Upon completion of the reaction, the vessel is cooled to allow for the crystallization of
XeFa.

e Reaction: Xe(g) + 2F2(g) — XeFa(s)

Synthesis of Xenon Hexafluoride (XeFs)

o Reactants: A mixture of xenon (Xe) and fluorine (Fz2) gas in a 1:20 molar ratio.[2][3]
e Apparatus: A sealed nickel vessel.[3]

e Procedure:

o Introduce the 1:20 mixture of xenon and fluorine into the nickel vessel.
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o Heat the vessel to 300°C (573 K).[2][3]
o Apply a high pressure of 50-60 bar.[2][3]

o After the reaction, cool the vessel to collect the solid XeFs product.

e Reaction: Xe(g) + 3F2(g) — XeFs(S)

A summary of the synthesis conditions is provided in the table below.

Compound Xe:F2 Ratio Temperature Pressure
XeF2 2:1 400°C / 673 K[2][3] 1 bar[?]

XeFa 1:5 400°C / 873 K[2][3] 6-7 bar[2][3]
XeFs 1:20 300°C / 573 K[2][3] 50-60 bar{2][3]

Molecular Structure and Bonding

The molecular geometries of the xenon fluorides are well-explained by the Valence Shell
Electron Pair Repulsion (VSEPR) theory. The central xenon atom in each compound has a
different number of bonding and non-bonding electron pairs, which dictates the overall shape of
the molecule.

Xenon Difluoride (XeFz2)

In XeF2, the central xenon atom has two bonding pairs and three lone pairs of electrons.[4][5]
This corresponds to a trigonal bipyramidal electron geometry. To minimize repulsion, the three
lone pairs occupy the equatorial positions, forcing the two fluorine atoms into the axial
positions, resulting in a linear molecular shape.[5][6] The hybridization of the xenon atom in
XeFz is spd.[4][7]

Xenon Tetrafluoride (XeFa)

The xenon atom in XeFa is surrounded by four bonding pairs and two lone pairs of electrons.[4]
This gives rise to an octahedral electron geometry. The two lone pairs position themselves on
opposite sides of the central atom to maximize separation, leading to a square planar
molecular geometry.[6][8] The hybridization of xenon in XeFa is sp3d2.[4]
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Xenon Hexafluoride (XeFe)

XeFs has six bonding pairs and one lone pair of electrons around the central xenon atom.[4]

The presence of the lone pair distorts the otherwise octahedral geometry, resulting in a

distorted octahedral shape.[4][8] The hybridization of the xenon atom in XeFe is sp3d3.[3][4]

A summary of the structural properties is presented below.

Property XeF2 XeFa XeFe
Hybridization sp3d[4][7] sp3d3[4] sp3d3[3][4]
Bonding Pairs 2[5] 4[4] 6[4]
Lone Pairs 3[5] 2[4] 1[4]
) ) ) Pentagonal
Electron Geometry Trigonal Bipyramidal Octahedral ) )
Bipyramidal
] Distorted
Molecular Geometry Linear[4][8] Square Planar[4][8]
Octahedral[4][8]
Bond Angle 180°[5] 90° ~90°

Molecular Structure Diagrams

Click to download full resolution via product page

Caption: Molecular structure of XeF-.
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Caption: Molecular structure of XeFa.
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Caption: Molecular structure of XeFe.

Thermodynamic Properties

The thermodynamic properties of xenon fluorides provide insight into their stability and

reactivity.
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Property XeF2 XeFa XeFe

Standard Enthalpy of
Formation (gas, 298 -108 kJ/mol -218 kJ/mol -298 kJ/mol
K)

Average Xe-F Bond
134 kJ/mol 131 kJ/mol[9] 126 kJ/mol[9]
Energy

Note: Enthalpy of formation values are approximate and can vary slightly between different

sources.

The average bond energy decreases from XeF2 to XeFs, which can be attributed to the
increasing steric hindrance and electron-electron repulsion between the fluorine atoms as more
are bonded to the central xenon atom.

Reactivity and Applications

Xenon fluorides are powerful fluorinating and oxidizing agents. Their reactivity generally
increases with the number of fluorine atoms, making XeFs the most reactive of the three. They
are used in a variety of synthetic applications, including the fluorination of organic and
inorganic compounds. Care must be taken when handling these compounds due to their high
reactivity and the corrosive nature of their hydrolysis products (which include hydrofluoric acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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